Cas no 1891146-01-2 (2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol
• CAS No: 1891146-01-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6512162
• PubChem ID: 117284759
• Update Time: 2025-10-24

2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol
• EN300-1765413
• 1891146-01-2

• Inchi： 1S/C12H18O2/c1-9-10(12(2,3)8-13)6-5-7-11(9)14-4/h5-7,13H,8H2,1-4H3
• InChI Key： SBHVZNVYWNNRLK-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol

Introduction to 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol (CAS No. 1891146-01-2) in Modern Chemical and Pharmaceutical Research

The compound 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol, identified by the CAS number 1891146-01-2, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This compound, featuring a complex aromatic structure with methoxy and methyl substituents, has garnered attention due to its potential applications in drug development and synthetic chemistry. Its unique chemical profile makes it a valuable candidate for further exploration, particularly in the context of medicinal chemistry and bioactivity screening.

At the core of understanding this compound lies its molecular architecture. The presence of a 3-methoxy-2-methylphenyl group contributes to its distinct electronic properties, influencing its reactivity and interactions with biological targets. This structural feature is particularly noteworthy, as similar motifs have been extensively studied for their pharmacological significance. The 2-methylpropan-1-ol moiety further enhances its versatility, providing a hydroxyl group that can participate in hydrogen bonding or serve as a site for functionalization.

Recent advancements in computational chemistry have enabled more precise predictions of the bioactivity of such compounds. Molecular docking studies suggest that 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol may exhibit interactions with various enzymes and receptors, making it a promising scaffold for the design of novel therapeutic agents. For instance, its aromatic ring system could potentially engage with binding pockets in protein targets, while the hydroxyl group offers opportunities for covalent linkage or modulation of activity.

In the context of drug discovery, the synthesis of analogs derived from 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol has been explored to optimize pharmacokinetic properties and enhance target specificity. Researchers have leveraged modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, to introduce additional functional groups or alter substitution patterns. These efforts have led to a growing library of derivatives, each with unique characteristics that could be exploited for therapeutic purposes.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Compounds like 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol often serve as inspiration for designing molecules with improved efficacy and reduced toxicity. By examining structurally related compounds found in nature, chemists can identify key pharmacophoric elements that contribute to biological activity. This approach has been instrumental in the development of several drugs that have made significant impacts on human health.

Furthermore, the environmental and sustainability considerations in chemical synthesis have prompted interest in greener methodologies. Techniques such as biocatalysis and flow chemistry are being increasingly employed to produce complex molecules like 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol with minimal waste and energy consumption. These innovations not only align with global sustainability goals but also enhance the scalability of pharmaceutical production processes.

The potential applications of 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol extend beyond traditional drug development. Its unique properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a ligand in biochemical assays. For example, it could be employed in high-throughput screening campaigns to identify new bioactive compounds or to study enzyme mechanisms at a molecular level.

As research continues to evolve, the integration of interdisciplinary approaches will be crucial for unlocking the full potential of compounds like CAS No. 1891146-01-2. Collaboration between chemists, biologists, and computer scientists will enable more comprehensive investigations into their properties and applications. This holistic perspective is essential for translating laboratory discoveries into tangible benefits for society.

In conclusion, 2-(3-methoxy-2-methylphenyl)-2-methylpropan-1-ol represents a fascinating subject of study with far-reaching implications in chemical biology and pharmaceutical science. Its structural complexity and functional diversity position it as a valuable asset for ongoing research efforts aimed at developing innovative treatments for various diseases. As our understanding of its properties deepens, so too will its potential contributions to advancing human health and well-being.